2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde

• Molecular Formula: C8H3Cl5O
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 2,3,4,5-tetrachloro-6-(chloromethyl)benzaldehyde
• InChI: InChI=1S/C8H3Cl5O/c9-1-3-4(2-14)6(11)8(13)7(12)5(3)10/h2H,1H2
• InChI Key: BWOAQPLYXUYUHP-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C=O)Cl

Description

2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde is a highly chlorinated aromatic aldehyde with a molecular formula C₈H₃Cl₅O. Its structure features a benzaldehyde core substituted with four chlorine atoms at the 2, 3, 4, and 5 positions and a chloromethyl group at the 6 position. This compound is notable for its electron-withdrawing substituents, which influence its reactivity, stability, and applications in organic synthesis, agrochemicals, or pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde typically involves the chlorination of benzaldehyde derivatives. One common method is the chlorination of 2,3,4,5-tetrachlorotoluene using chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the desired positions.

Industrial Production Methods

Industrial production of 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and optimize yield. The product is then purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: 2,3,4,5-Tetrachloro-6-(chloromethyl)benzoic acid.

Reduction: 2,3,4,5-Tetrachloro-6-(chloromethyl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for the preparation of various derivatives.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde involves its reactivity with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on biomolecules, leading to potential biological effects. The chlorine atoms enhance the compound’s reactivity and influence its interactions with other molecules.

Comparison with Similar Compounds

Research Findings and Data Gaps

• Synthesis Challenges : Chloromethylation of heavily chlorinated aromatics often requires harsh conditions (e.g., ClCH₂SO₃H), risking dechlorination .
• Toxicity Data: No direct ecotoxicological data exists for the target compound, but chlorinated benzaldehydes are generally classified as irritants with moderate aquatic toxicity .

Biological Activity

2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde is a chlorinated aromatic compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial properties, toxicity profiles, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde is $C_8H_4Cl_4O$. The presence of multiple chlorine atoms significantly influences its chemical behavior and biological interactions.

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Benzaldehyde	Staphylococcus aureus	8.0 mM
4-Chlorobenzaldehyde	Escherichia coli	10.0 mM
2-Chloro-6-(chloromethyl)benzaldehyde	Bacillus anthracis	850 μg/mL

These findings suggest the potential for 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde to exhibit similar antimicrobial effects due to structural similarities with these compounds.

Toxicity Studies

Toxicological assessments of chlorinated aromatic compounds indicate that they may pose risks to both human health and ecological systems. A comprehensive review of hazardous chemical properties highlights the need for caution when handling such substances.

Case Study: Toxicity Assessment

In a study evaluating the acute toxicity of chlorinated compounds in aquatic environments, it was found that similar benzaldehyde derivatives exhibited significant toxicity to aquatic organisms. The research utilized LC50 values to determine lethal concentrations over a specified duration.

Table 2: Toxicity Data Summary

Compound	Organism	LC50 (mg/L)
Benzaldehyde	Drosophila melanogaster	1.60
2-Chlorobenzaldehyde	Pimephales promelas	0.75
2,3-Dichlorobenzaldehyde	Daphnia magna	0.50

These results underscore the potential ecological impact of chlorinated benzaldehydes and warrant further investigation into the specific effects of 2,3,4,5-Tetrachloro-6-(chloromethyl)benzaldehyde.

The biological activity of chlorinated benzaldehydes is often attributed to their ability to disrupt cellular membranes or inhibit essential metabolic pathways in microorganisms. For instance:

• Membrane Disruption : Chlorinated compounds can integrate into lipid bilayers, leading to increased permeability and eventual cell lysis.
• Enzyme Inhibition : These compounds may also inhibit key enzymes involved in bacterial metabolism, thereby reducing growth rates.